Cas no 912329-03-4 (Karavilagenin A)

• Product Name: Karavilagenin A
• CAS No: 912329-03-4
• MF: C₃₂H₅₄O₃
• MW: 486.769370555878
• CID: 837436
• PubChem ID: 16079963
• Update Time: 2025-05-21

Karavilagenin A Chemical and Physical Properties

Names and Identifiers

• Karavilagenin A
• 3-Hydroxy-7,25-dimethoxycucurbita-5,23-diene
• (1S,4S,7S,9β,23E)-7,25-Dimethoxy-9,10,14-trimethyl-4,9-cyclo-9,10 -secocholesta-5,23-dien-1-ol
• [ "3-Hydroxy-7", "25-dimethoxycucurbita-5", "23-diene" ]
• (3β,7β,9β,10α,23E)-7,25-Dimethoxy-9-methyl-19-norlanosta-5,23-dien-3-ol (ACI)
• (23E)-7β,25-Dimethoxycucurbita-5,23-dien-3β-ol
• (3S,7S,8R,9S,10S,13R,14S,17R)-7-methoxy-17-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• AKOS040763047
• 912329-03-4
• (3,7,9,10,23E)-7,25-Dimethoxy-9-methyl-19-norlanosta-5,23-dien-3-ol; (23E)-7,25-Dimethoxycucurbita-5,23-dien-3-ol
• FS-9150
• CHEMBL469190
• (+)-Karavilagenin A
• 3-Hydroxy-7
• (3S,7S,8R,9S,10S,13R,14S,17R)-7-methoxy-17-((E,2R)-6-methoxy-6-methylhept-4-en-2-yl)-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-3-ol
• 3beta-hydroxy-7beta,25-dimethoxycucurbita-5,23(E)-diene

• Inchi： 1S/C32H54O3/c1-21(12-11-16-28(2,3)35-10)22-15-17-32(8)27-25(34-9)20-24-23(13-14-26(33)29(24,4)5)30(27,6)18-19-31(22,32)7/h11,16,20-23,25-27,33H,12-15,17-19H2,1-10H3/b16-11+/t21-,22-,23-,25+,26+,27-,30+,31-,32+/m1/s1
• InChI Key： OJXKMMLNVLFMJM-QTACYZFBSA-N
• SMILES： C[C@@]12CC[C@H]([C@H](C)C/C=C/C(C)(C)OC)[C@@]1(C)CC[C@]1([C@@H]3CC[C@H](O)C(C)(C)C3=C[C@@H]([C@@H]21)OC)C

Computed Properties

• Exact Mass: 486.40729558g/mol
• Monoisotopic Mass: 486.40729558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.509
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Powder
• PSA: 38.69000
• LogP: 7.58480

Karavilagenin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins

Additional information on Karavilagenin A

Recent Advances in the Study of Karavilagenin A (CAS: 912329-03-4): A Promising Triterpenoid in Chemical Biology and Medicine

Karavilagenin A (CAS: 912329-03-4), a naturally occurring triterpenoid, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on Karavilagenin A, focusing on its chemical properties, biological activities, and emerging applications in drug discovery and development.

Recent studies have elucidated the molecular structure of Karavilagenin A, revealing a pentacyclic triterpenoid scaffold with hydroxyl and carbonyl functional groups that contribute to its bioactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity, which is critical for reproducibility in pharmacological studies. The compound has been isolated from various plant sources, with recent reports highlighting its presence in the genus Salacia, a traditional medicinal plant used in Ayurvedic medicine.

In vitro and in vivo studies have demonstrated that Karavilagenin A exhibits a broad spectrum of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Notably, research published in 2023 has shown its potent inhibitory effects on NF-κB signaling pathways, which play a pivotal role in inflammation and cancer progression. These findings suggest that Karavilagenin A could serve as a lead compound for developing novel anti-inflammatory and anticancer agents.

One of the most promising aspects of Karavilagenin A is its potential application in oncology. Recent preclinical studies have reported its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancers, through mechanisms involving mitochondrial dysfunction and ROS generation. Additionally, synergistic effects have been observed when Karavilagenin A is combined with conventional chemotherapeutic agents, enhancing their efficacy while reducing toxicity.

Despite these promising findings, challenges remain in the development of Karavilagenin A as a therapeutic agent. Issues such as low bioavailability and poor solubility have been identified, prompting researchers to explore formulation strategies, including nanoparticle-based delivery systems and prodrug approaches. Recent advancements in chemical modification techniques have also been applied to improve the pharmacokinetic properties of Karavilagenin A, with several derivatives showing enhanced activity and stability.

In conclusion, Karavilagenin A (CAS: 912329-03-4) represents a compelling candidate for further investigation in chemical biology and drug development. Its multifaceted biological activities, combined with ongoing efforts to optimize its pharmacological profile, position it as a valuable asset in the search for new therapeutic agents. Future research should focus on elucidating its molecular targets, conducting comprehensive toxicity studies, and advancing its clinical translation to fully realize its therapeutic potential.